Ethyl methacrylate

Specification

• Description: Ethyl methacrylate is a readily polymerizable monomer used for certain types of acrylic resins. The monomethyl ether hydroxyl quinone present in it is an inhibitor that prevents polymerization.; Ethyl methacrylate appears as a colorless moderately toxic liquid with an acrid odor. Flash point of 70°F. Boiling point 278°F. Vapors irritate the eyes and respiratory system. Less dense than water. Not soluble in water. Used to make polymers and other chemicals.
• CAS No.: 97-63-2
• Molecular Formula: CH2=C(CH3)COO(C2H5); C6H10O2; C6H10O2
• Molecular Weight: 114.14 g/mol
• IUPAC Name: ethyl 2-methylprop-2-enoate
• Standard InChI: InChI=1S/C6H10O2/c1-4-8-6(7)5(2)3/h2,4H2,1,3H3
• Standard InChI Key: SUPCQIBBMFXVTL-UHFFFAOYSA-N
• Impurities: Typical impurities include Methyl Acrylic Acid (MAA) (CAS 79-41-4) or MMA (CAS 80-62-6) (depending whether the direct esterification or trans-esterification route is used), the unreacted alcohol and water. In the case of EMA produced by the trans-esterification route, methyl- and ethyl acetate are present as minor impurities rather than ethanol.
• SMILES: CCOC(=O)C(=C)C
• Canonical SMILES: CCOC(=O)C(=C)C
• Boiling Point: 243 °F at 760 mm Hg (NTP, 1992); 117.0 °C; 117 °C; 243°F
• Colorform: Colorless, liquid
• Flash Point: 60 °F (NTP, 1992); 68 °F (20 °C) (Open cup); 20 °C o.c.; 60°F
• Melting Point: -103 °F (NTP, 1992); -75 °C; -103°F